Cas no 2229238-62-2 (tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate)
tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate
- tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate
- EN300-1882640
- 2229238-62-2
-
- Inchi: 1S/C12H24N2O4/c1-9(7-17-13)12(5-6-16-8-12)14-10(15)18-11(2,3)4/h9H,5-8,13H2,1-4H3,(H,14,15)
- InChI Key: BIBFVZMJZZEPCP-UHFFFAOYSA-N
- SMILES: O1CCC(C1)(C(C)CON)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 260.17360725g/mol
- Monoisotopic Mass: 260.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 82.8Ų
tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882640-0.05g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 0.05g |
$1296.0 | 2023-09-18 | ||
| Enamine | EN300-1882640-0.1g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 0.1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1882640-0.25g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 0.25g |
$1420.0 | 2023-09-18 | ||
| Enamine | EN300-1882640-0.5g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 0.5g |
$1482.0 | 2023-09-18 | ||
| Enamine | EN300-1882640-1.0g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1882640-2.5g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 2.5g |
$3025.0 | 2023-09-18 | ||
| Enamine | EN300-1882640-5.0g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 5g |
$4475.0 | 2023-06-01 | ||
| Enamine | EN300-1882640-10.0g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 10g |
$6635.0 | 2023-06-01 | ||
| Enamine | EN300-1882640-1g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 1g |
$1543.0 | 2023-09-18 | ||
| Enamine | EN300-1882640-5g |
tert-butyl N-{3-[1-(aminooxy)propan-2-yl]oxolan-3-yl}carbamate |
2229238-62-2 | 5g |
$4475.0 | 2023-09-18 |
tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate
Research Brief on tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate (CAS: 2229238-62-2) in Chemical Biology and Pharmaceutical Applications
The compound tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate (CAS: 2229238-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolan-3-yl and aminooxy functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.
One of the key areas of interest is the role of this compound in the development of PROTACs (Proteolysis Targeting Chimeras). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a linker molecule in PROTAC design, facilitating the degradation of oncogenic proteins. The aminooxy group in particular allows for efficient conjugation with carbonyl-containing warheads, while the oxolan-3-yl moiety provides optimal spatial orientation for target engagement.
In synthetic chemistry applications, researchers have developed improved methodologies for the preparation of tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate. A recent Organic Process Research & Development publication (2024) described a scalable, enantioselective synthesis route with 78% overall yield, addressing previous challenges in stereocontrol during the oxolane ring formation. This advancement has significant implications for industrial-scale production of derivative compounds.
Pharmacokinetic studies of derivatives containing this structural motif have shown promising results. Molecular modeling indicates that the oxolan-3-yl group contributes to enhanced membrane permeability compared to similar acyclic analogs, while the tert-butyl carbamate protects the aminooxy functionality during systemic circulation. These properties make it particularly valuable for CNS-targeted therapeutics, as evidenced by recent preclinical studies in neurodegenerative disease models.
The safety profile of 2229238-62-2 and its derivatives has been systematically evaluated in recent toxicological assessments. While the parent compound shows excellent stability under physiological conditions, metabolic studies using human liver microsomes have identified specific cytochrome P450 isoforms responsible for its biotransformation. This information is crucial for predicting potential drug-drug interactions in clinical applications.
Looking forward, several pharmaceutical companies have included derivatives of tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate in their preclinical pipelines, particularly for oncology and anti-inflammatory indications. The compound's modular synthetic accessibility and favorable physicochemical properties position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its incorporation into next-generation bioconjugates and targeted therapies.
2229238-62-2 (tert-butyl N-{3-1-(aminooxy)propan-2-yloxolan-3-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)